![molecular formula C22H21N5OS B2426297 N-(4-ethylphenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide CAS No. 852375-48-5](/img/structure/B2426297.png)
N-(4-ethylphenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a triazolo[4,3-b]pyridazine ring, which is a type of heterocyclic compound. These types of compounds are often found in pharmaceuticals and dyes .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the exact structure and the functional groups present. Generally, compounds with similar structures have moderate to high solubility in water and organic solvents .Scientific Research Applications
Antiviral Activity
N-(4-ethylphenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide and its derivatives have shown promise in antiviral research. For example, derivatives of this compound demonstrated significant antiviral activity against hepatitis-A virus (HAV) in a study by Shamroukh and Ali (2008) Shamroukh & Ali, 2008.
Anticancer Properties
Compounds structurally related to this compound have been found to possess anticancer properties. Wang et al. (2015) showed that specific derivatives had potent antiproliferative activities against various human cancer cell lines Wang et al., 2015.
Chemical and Pharmacological Activities
Al-Afaleq and Abubshait (2001) explored the potential chemical and pharmacological activities of related compounds. They synthesized novel pyrazolo[3,4-d]pyrimidines and 1,2,4-triazolo[5,1-f]pyrimidines derivatives, anticipating considerable pharmacological activities Al-Afaleq & Abubshait, 2001.
Synthesis and Biological Assessment
A diverse set of acetamides related to this compound was synthesized by Karpina et al. (2019), who conducted a biological assessment of these compounds. The study focused on their pharmacological activity, highlighting the versatility of this chemical structure in medicinal chemistry Karpina et al., 2019.
Antimicrobial Activity
Abbady (2014) synthesized novel 1,2,4-triazoles and related derivatives, finding significant antimicrobial activity. This research suggests the potential of these compounds, including this compound, in developing new antimicrobial agents Abbady, 2014.
Structure Analysis and Theoretical Studies
Sallam et al. (2021) conducted a study involving structure analysis, DFT calculations, and Hirshfeld surface studies on pyridazine analogs, which are structurally related to the compound . Their research contributes to the understanding of the molecular structure and properties of such compounds Sallam et al., 2021.
Mechanism of Action
properties
IUPAC Name |
N-(4-ethylphenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5OS/c1-3-16-6-10-18(11-7-16)23-20(28)14-29-21-13-12-19-24-25-22(27(19)26-21)17-8-4-15(2)5-9-17/h4-13H,3,14H2,1-2H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDDXGCYPYULXCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=C(C=C4)C)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.